Cas no 59504-28-8 ( )

• Product Name: &nbsp
• CAS No: 59504-28-8
• MF: C₁₄H₁₉N₃O₄S
• MW: 325.383362054825
• CID: 950251
• PubChem ID: 291856
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-((3-Nitro-4-(pyrrolidin-1-yl)phenyl)sulfonyl)pyrrolidine
• Z31197371
• 59504-28-8
• NSC157410
• DTXSID80974917
• NSC-157410
• 1-[2-nitro-4-(pyrrolidine-1-sulfonyl)phenyl]pyrrolidine
• AKOS030618139
•  

• Inchi： 1S/C14H19N3O4S/c18-17(19)14-11-12(22(20,21)16-9-3-4-10-16)5-6-13(14)15-7-1-2-8-15/h5-6,11H,1-4,7-10H2
• InChI Key： FHSGSDILYBYARM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])N1CCCC1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 325.10977
• Monoisotopic Mass: 325.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 83.76
• LogP: 3.58640